Cas no 774231-77-5 (Methyl 4-(2,6-difluorophenyl)-3-oxobutanoate)

• Product Name: Methyl 4-(2,6-difluorophenyl)-3-oxobutanoate
• CAS No: 774231-77-5
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 1787161
• PubChem ID: 26597788
• Update Time: 2025-04-21

Methyl 4-(2,6-difluorophenyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2,6-difluorophenyl)-3-oxobutanoate
• 4-(2,6-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYLESTER
• Benzenebutanoic acid, 2,6-difluoro-b-oxo-, Methyl ester
• AZYPRKLIFOSTCT-UHFFFAOYSA-N
• methyl4-(2,6-difluorophenyl)-3-oxobutanoate
• 774231-77-5
• SCHEMBL15777690
• 4-(2,6-Difluoro-phenyl)-3-oxo-butyric acid methyl ester

• MDL： MFCD08457117
• Inchi： 1S/C11H10F2O3/c1-16-11(15)6-7(14)5-8-9(12)3-2-4-10(8)13/h2-4H,5-6H2,1H3
• InChI Key： AZYPRKLIFOSTCT-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CC(CC(=O)OC)=O)F

Computed Properties

• Exact Mass: 228.06
• Monoisotopic Mass: 228.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 1.8